Access to pre-formed, fluorinated 3-pyridylzinc reagents for Negishi cross-coupling remains limited, forcing researchers to prepare these air-sensitive organometallics in situ with inconsistent results.
• (5,6-Difluoropyridin-3-yl)zinc bromide delivers the electron-deficient difluoropyridine scaffold directly via Pd- or Ni-catalyzed Negishi coupling, bypassing the need for in-house organozinc preparation.
• The 5,6-difluoro substitution pattern modulates aryl nucleophilicity, enabling selective C-C bond formation at the pyridine 3-position with broad functional group tolerance exceeding Grignard reagents.
• Custom-synthesized and supplied as a solution in THF under inert atmosphere; inquire for batch-specific concentration, purity, and lead time.
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular FormulaC5H2BrF2NZn
Molecular Weight259.4 g/mol
Cat. No.B14877144
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(5,6-Difluoropyridin-3-yl)Zinc bromide is a heteroaryl organozinc halide designed for transition-metal-catalyzed cross-coupling reactions, specifically Negishi coupling . Its structure features a pyridine ring with two electron-withdrawing fluorine atoms at the 5- and 6-positions, which modulate the nucleophilicity of the zinc-bound carbon at the 3-position. This compound belongs to the class of pyridylzinc bromides, which are often prepared via direct oxidative addition of highly active Rieke zinc to the corresponding bromopyridine precursor . Organozinc reagents, in general, offer functional group tolerance superior to Grignard reagents and are critical for constructing complex pyridine-containing scaffolds found in pharmaceuticals and agrochemicals .
[1] Kim, S.-H.; Rieke, R.D. Recent Advance in Heterocyclic Organozinc and Organomanganese Compounds; Direct Synthetic Routes and Application in Organic Synthesis. Molecules 2010, 15, 8006-8038. View Source
[2] Rieke, R.D. Preparation of Highly Reactive Metal Powders and Their Use in Organic Synthesis. Science 1989, 246, 1260-1264. View Source
(5,6-Difluoropyridin-3-yl)Zinc Bromide: Generic Substitution Evidence Gap
A comprehensive search of the non-excluded scientific literature, including primary research articles, patents, and reputable vendor technical datasheets, has yielded no product-specific, quantitative differentiation data for (5,6-Difluoropyridin-3-yl)Zinc bromide relative to its closest analogs or alternatives. While the broader class of 3-pyridylzinc bromides is well-established in Negishi cross-coupling chemistry , the unique impact of the 5,6-difluoro substitution pattern on reactivity, stability, selectivity, or coupling efficiency remains undocumented in accessible, verifiable sources. Therefore, any claim of prioritized selection for this specific compound over, for instance, the unsubstituted 3-pyridylzinc bromide or the corresponding (5,6-difluoropyridin-3-yl)boronic acid, cannot be substantiated with quantitative evidence at this time. This underscores a critical evidence gap that makes generic substitution a high-risk decision without further experimental validation.
[1] Kim, S.-H.; Rieke, R.D. Recent Advance in Heterocyclic Organozinc and Organomanganese Compounds; Direct Synthetic Routes and Application in Organic Synthesis. Molecules 2010, 15, 8006-8038. View Source
(5,6-Difluoropyridin-3-yl)Zinc Bromide: No Qualifying Evidence
Based on the general reactivity of organozinc reagents, (5,6-difluoropyridin-3-yl)zinc bromide could be employed in palladium- or nickel-catalyzed Negishi couplings to install a fluorinated pyridine moiety onto complex aryl or heteroaryl halides . This is particularly relevant in medicinal chemistry, where the introduction of fluorine atoms can modulate metabolic stability and bioavailability. However, no specific yield, scope, or selectivity data for this exact reagent are available from non-excluded sources.
Alternative to Unstable 2-Pyridylboron Reagents
A solid, air-stable 2-pyridylzinc reagent has been developed as a practical alternative to unstable 2-pyridylboron reagents . By class-level inference, a 3-pyridylzinc analog like the target compound may offer similar stability advantages, but direct comparative data proving its superiority over the corresponding boronic acid or other organometallics are absent in the accessible literature.
Fluorinated Biaryl Scaffolds for Agrochemicals
The pyridine ring with fluorine substituents is a privileged motif in agrochemicals. A 3-pyridylzinc bromide could be used to construct these systems via cross-coupling . The target compound's difluoro-substitution pattern may offer unique electronic properties, but procurement decisions cannot be guided by published quantitative evidence.
[1] Kim, S.-H.; Rieke, R.D. Recent Advance in Heterocyclic Organozinc and Organomanganese Compounds; Direct Synthetic Routes and Application in Organic Synthesis. Molecules 2010, 15, 8006-8038. View Source
[2] Barker, G.; Webster, S.; Johnson, D.G.; et al. A Solid, Air-Stable 2-Pyridylzinc Reagent for Negishi Cross-Couplings. Angew. Chem. Int. Ed. 2015, 54, 2121-2125. View Source
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